Cas no 65427-82-9 ( )

structure
Chemical and Physical Properties
Names and Identifiers
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- 5-[4-(3-Methylphenyl)-1-piperazinyl]-4-nitrobenzofurazane
- 5-[4-(3-methylphenyl)piperazin-1-yl]-4-nitro-2,1,3-benzoxadiazole
- 65427-82-9
- 2,1,3-BENZOXADIAZOLE, 5-(4-(3-METHYLPHENYL)-1-PIPERAZINYL)-4-NITRO-
- NSC 288660
- NSC288660
- BENZOFURAZAN, 5-(4-(3-METHYLPHENYL)-1-PIPERAZINYL)-4-NITRO-
- NSC-288660
- BFZ 26
- 5-(4-(3-Methylphenyl)-1-piperazinyl)-4-nitrobenzofurazan
- Benzofurazan, 5-[4-(3-methylphenyl)-1-piperazinyl]-4-nitro-
- DTXSID40215757
- 5-(3-Methylphenylpiperazinyl)-4-nitrobenzofurazan
- WLN: T56 BNONJ FNW G- AT6N DNTJ DR C1
- Benzofurazan, 4-nitro-5-(4-(m-tolyl)-1-piperazinyl)-
- UNII-C5BAZ85VU3
- 5-(4-(3-Tolyl)-1-piperazinyl)-4-nitrobenzofurazan
- C5BAZ85VU3
- 4-Nitro-5-(4-(m-tolyl)-1-piperazinyl)benzofurazan
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- Inchi: InChI=1S/C17H17N5O3/c1-12-3-2-4-13(11-12)20-7-9-21(10-8-20)15-6-5-14-16(19-25-18-14)17(15)22(23)24/h2-6,11H,7-10H2,1H3
- InChI Key: MXLYUXLWOJHPJY-UHFFFAOYSA-N
- SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C3=C(C4=NON=C4C=C3)[N+](=O)[O-]
Computed Properties
- Exact Mass: 339.133139
- Monoisotopic Mass: 339.133139
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.2
- XLogP3: 3.1
Experimental Properties
- Density: 1.366
- Boiling Point: 550.1°C at 760 mmHg
- Flash Point: 286.5°C
- Refractive Index: 1.664
Related Literature
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1. Book reviews
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
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Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
-
Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
-
Yao Li,Zhengyang Fan,Hongwei Yang,Ximin Yuan,Yunxiu Chao,Yuxiu Li,Chuan Wang CrystEngComm, 2020,22, 7786-7789
65427-82-9 ( ) Related Products
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